Cas no 156779-11-2 (Methyl 1-benzyl-6-oxopiperidine-3-carboxylate)

• Product Name: Methyl 1-benzyl-6-oxopiperidine-3-carboxylate
• CAS No: 156779-11-2
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• MDL: MFCD16883082
• CID: 1005640
• PubChem ID: 10243689
• Update Time: 2025-06-08

Methyl 1-benzyl-6-oxopiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-benzyl-6-oxopiperidine-3-carboxylate
• 6-oxo-1-(phenylmethyl)-3-Piperidinecarboxylic acid methyl ester
• 3-Piperidinecarboxylic acid, 6-oxo-1-(phenylmethyl)-, methyl ester
• PubChem19460
• FCH2774561
• SY009585
• AX8174086
• ST24030852
• AM20030059
• Methyl1-Benzyl-6-oxopiperidine-3-carboxylate
• Methyl 1-Benzyl -6-oxo piperidine -3- carboxylate
• 1-Benzyl-6-oxopi
• 156779-11-2
• AS-42872
• MFCD16883082
• DB-064141
• CS-W003886
• 3-Piperidinecarboxylic acid,6-oxo-1-(phenylmethyl)-,methyl ester
• SB43611
• DTXSID60437252
• AKOS015903575
• SCHEMBL20488351

• MDL： MFCD16883082
• Inchi： 1S/C14H17NO3/c1-18-14(17)12-7-8-13(16)15(10-12)9-11-5-3-2-4-6-11/h2-6,12H,7-10H2,1H3
• InChI Key： JIANYAQFNMZKHH-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(=O)OC)CN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 247.12100
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6
• XLogP3: 1.1

Experimental Properties

• Density: 1.177±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (4 g/l) (25 º C),
• PSA: 46.61000
• LogP: 1.53610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl 1-benzyl-6-oxopiperidine-3-carboxylate

Methyl 1-benzyl-6-oxopiperidine-3-carboxylate (CAS No. 156779-11-2): An Overview of a Versatile Compound in Medicinal Chemistry

Methyl 1-benzyl-6-oxopiperidine-3-carboxylate (CAS No. 156779-11-2) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, often referred to by its systematic name, is a methyl ester derivative of a substituted piperidine. The presence of the benzyl and oxo groups imparts specific chemical and biological properties that make it an intriguing candidate for various pharmaceutical applications.

The chemical structure of Methyl 1-benzyl-6-oxopiperidine-3-carboxylate is characterized by a piperidine ring with a benzyl substituent at the 1-position and an oxo group at the 6-position, along with a carboxylate ester at the 3-position. This arrangement provides a balance of hydrophobic and hydrophilic properties, which can influence its solubility, stability, and interactions with biological targets.

Recent studies have highlighted the potential of Methyl 1-benzyl-6-oxopiperidine-3-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, Methyl 1-benzyl-6-oxopiperidine-3-carboxylate has also been investigated for its neuroprotective properties. A study conducted by researchers at the University of California, Los Angeles (UCLA) demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage. The neuroprotective effects are attributed to its ability to modulate intracellular signaling pathways involved in cell survival and apoptosis.

The pharmacokinetic profile of Methyl 1-benzyl-6-oxopiperidine-3-carboxylate has been another area of focus in recent research. Studies have shown that this compound has favorable oral bioavailability and a relatively long half-life, making it suitable for chronic administration. These properties are crucial for developing effective drug formulations that can be administered conveniently to patients.

Clinical trials are currently underway to evaluate the safety and efficacy of Methyl 1-benzyl-6-oxopiperidine-3-carboxylate in various disease models. Early results from phase I trials have indicated that the compound is well-tolerated with no significant adverse effects reported at therapeutic doses. These findings are promising and pave the way for further clinical development.

In conclusion, Methyl 1-benzyl-6-oxopiperidine-3-carboxylate (CAS No. 156779-11-2) represents a promising candidate in the field of medicinal chemistry due to its diverse biological activities and favorable pharmacokinetic properties. Ongoing research continues to uncover new applications and mechanisms of action, underscoring its potential as a therapeutic agent for various diseases. As more data becomes available from clinical trials, it is anticipated that this compound will play a significant role in advancing medical treatments.